N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furyl)ethyl]-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide

• IUPAC Name: N'-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]-N-[2-(4-methoxyphenyl)ethyl]oxamide
• InChI: InChI=1S/C23H23FN2O6S/c1-31-18-8-4-16(5-9-18)12-13-25-22(27)23(28)26-15-21(20-3-2-14-32-20)33(29,30)19-10-6-17(24)7-11-19/h2-11,14,21H,12-13,15H2,1H3,(H,25,27)(H,26,28)
• InChI Key: MYJSUQGTMKOEGC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCNC(=O)C(=O)NCC(C2=CC=CO2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C23H23FN2O6S
• Molecular Weight: 474.5 g/mol

Description

“N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furyl)ethyl]-N’-[2-(4-methoxyphenyl)ethyl]ethanediamide” is a chemical compound with the molecular formula C23H23FN2O6S. Its average mass is 474.502 Da and its monoisotopic mass is 474.126099 Da.

Scientific Research Applications

Proton Exchange Membranes for Fuel Cells

A study by Kim, Robertson, and Guiver (2008) explored the development of comb-shaped sulfonated poly(arylene ether sulfone) copolymers, utilizing a sulfonated side-chain grafting unit derived from sulfonated 4-fluorobenzophenone and 1,1-bis(4-hydroxyphenyl)-1,4-((4-fluorophenyl)thio)phenyl-2,2,2-trifluoroethane. These materials demonstrated high proton conductivity and stability, making them promising candidates for use in fuel cell applications. The unique structural components of these polymers, related to the synthesis and application of N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furyl)ethyl]-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide, highlight its potential for enhancing the performance of proton exchange membranes (Kim, Robertson, & Guiver, 2008).

Carbohydrate Chemistry

Spjut, Qian, and Elofsson (2010) investigated the use of the 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) group for hydroxyl group protection in carbohydrate synthesis. This research demonstrates the chemical's versatility in complex organic synthesis, such as the protection and deprotection of sensitive functional groups in the synthesis of carbohydrate derivatives, offering insights into its broader applications in medicinal chemistry and drug development (Spjut, Qian, & Elofsson, 2010).

PET Probe Construction for Biomedical Research

In biomedical imaging, Zhang et al. (2020) described the preparation of 18F-labeled vinyl sulfones, showcasing the potential of N-[2-[(4-fluorophenyl)sulfonyl]-2-(2-furyl)ethyl]-N'-[2-(4-methoxyphenyl)ethyl]ethanediamide derivatives for the development of PET probes. These compounds, particularly 18F-PEG1-VS, demonstrated the ability to label bioactive molecules for in vitro and in vivo applications, including cell tracking and brain imaging, underscoring the compound's utility in advanced diagnostic techniques (Zhang et al., 2020).

Polymer Branching Density Manipulation

Yang, Xiong, and Chen (2017) explored the influence of incorporating a heterocyclic unit into the phosphine-sulfonate ligand framework on the properties of Pd and Ni catalysts used for ethylene polymerization. This research highlights the chemical's role in manipulating polymer branching density, a critical factor in determining the physical properties of polyethylene. Such advancements in catalyst design pave the way for the development of new materials with tailored features for specific industrial applications (Yang, Xiong, & Chen, 2017).